Cas no 2680732-22-1 (benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate)
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate
- EN300-7096040
- 2680732-22-1
-
- Inchi: 1S/C15H23NO3/c1-3-14(9-12(2)10-17)16-15(18)19-11-13-7-5-4-6-8-13/h4-8,12,14,17H,3,9-11H2,1-2H3,(H,16,18)
- InChI Key: CBGUHNMGRRBLDZ-UHFFFAOYSA-N
- SMILES: OCC(C)CC(CC)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 265.16779360g/mol
- Monoisotopic Mass: 265.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.6Ų
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7096040-0.05g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-7096040-0.1g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-7096040-0.25g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-7096040-0.5g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-7096040-1.0g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-7096040-2.5g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-7096040-5.0g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-7096040-10.0g |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate |
2680732-22-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate
Recent Advances in the Study of Benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate (CAS: 2680732-22-1)
Benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate (CAS: 2680732-22-1) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound has been identified as a key intermediate in the synthesis of novel protease inhibitors, which are of significant interest in the treatment of various diseases, including viral infections and cancer. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate can be efficiently synthesized via a multi-step process involving the protection of the hydroxyl group and subsequent carbamate formation. The study also reported that the compound exhibits moderate inhibitory activity against certain viral proteases, suggesting its potential as a scaffold for further optimization.
In addition to its role in protease inhibition, recent research has explored the compound's potential as a modulator of lipid metabolism. A 2024 study in Bioorganic & Medicinal Chemistry Letters found that derivatives of benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate could influence the activity of key enzymes involved in lipid biosynthesis. This finding opens new avenues for the development of therapeutics targeting metabolic disorders such as obesity and dyslipidemia.
Another area of interest is the compound's application in targeted drug delivery systems. A team of researchers from the University of Cambridge (2024) reported the use of benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate as a linker in antibody-drug conjugates (ADCs). The study highlighted the compound's stability under physiological conditions and its ability to release the payload efficiently upon reaching the target site, making it a promising candidate for ADC development.
Despite these promising findings, challenges remain in the optimization of benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a valuable tool in medicinal chemistry and drug discovery.
In conclusion, benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate (CAS: 2680732-22-1) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential in various therapeutic areas, from antiviral and anticancer agents to metabolic disorder treatments and targeted drug delivery systems. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.
2680732-22-1 (benzyl N-(6-hydroxy-5-methylhexan-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)